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Compound of Interest

Compound Name: Ditetradecyl sebacate

Cat. No.: B15346147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ditetradecyl sebacate is a diester of sebacic acid and tetradecanol. As a long-chain fatty acid

ester, it possesses properties that make it of interest in various industrial and research

applications, particularly where a hydrophobic, biocompatible, and biodegradable material is

required. This document provides a comprehensive overview of the chemical structure,

physicochemical properties, synthesis, and potential applications of ditetradecyl sebacate,

with a focus on its relevance to the fields of materials science and drug development. While

direct experimental data for ditetradecyl sebacate is limited in publicly accessible literature,

this guide extrapolates information from closely related long-chain dialkyl sebacates and the

broader class of fatty acid esters to provide a robust technical profile.

Chemical Structure and Identification
Ditetradecyl sebacate consists of a central sebacic acid backbone, which is a C10

dicarboxylic acid, esterified with two C14 tetradecyl alcohol chains at its carboxyl groups.

IUPAC Name: Ditetradecyl decanedioate

Chemical Formula: C38H74O4
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Molecular Weight: 627.00 g/mol

CAS Number: Information not readily available. A comprehensive search of chemical

databases did not yield a specific CAS number for this compound, suggesting it is not a

commonly cataloged substance.

The molecular structure is characterized by a long, flexible, and nonpolar aliphatic chain,

rendering the molecule highly hydrophobic.

Physicochemical Properties
Quantitative data for ditetradecyl sebacate is not widely reported. The following table

summarizes estimated and known properties based on the behavior of homologous long-chain

diesters and fatty acid esters.
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Property Value/Description
Citation/Basis for
Estimation

Appearance
Waxy solid at room

temperature.

Inferred from the melting points

of similar long-chain esters.

Melting Point
Estimated to be in the range of

50-70 °C.

Long-chain saturated fatty

acids and their esters are

typically solids at room

temperature with melting

points that increase with chain

length.

Boiling Point
> 400 °C (at atmospheric

pressure, with decomposition).

High molecular weight esters

have very high boiling points

and tend to decompose before

boiling at atmospheric

pressure.

Solubility

Insoluble in water. Soluble in

nonpolar organic solvents such

as hydrocarbons (e.g., hexane,

toluene), ethers, and

chlorinated solvents.

Esters are more polar than

ethers but less polar than

alcohols. Their solubility is

dictated by the long, nonpolar

alkyl chains.[1]

LogP (Octanol-Water Partition

Coefficient)
Estimated to be > 10.

The high number of carbon

atoms suggests extreme

lipophilicity.

Density
Approximately 0.9 - 1.0 g/cm³

at room temperature.

Based on the densities of

similar long-chain esters.

Synthesis
A general and scalable method for the synthesis of long-chain dialkyl sebacates like

ditetradecyl sebacate is through Fischer esterification. This reaction involves the acid-

catalyzed esterification of a carboxylic acid with an alcohol.
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Experimental Protocol: Synthesis of Ditetradecyl
Sebacate
This protocol is adapted from established methods for the synthesis of similar diesters, such as

dioctyl sebacate.[2][3]

Materials:

Sebacic acid (1.0 mol)

Tetradecanol (2.2 mol, slight excess to drive the reaction to completion)

Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid, or a solid acid catalyst like an ion-

exchange resin, 0.05 mol)

Toluene (as a solvent to facilitate azeotropic removal of water)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate or sodium sulfate

Activated carbon

Procedure:

Reaction Setup: A round-bottom flask is equipped with a Dean-Stark apparatus, a

condenser, and a magnetic stirrer. The flask is charged with sebacic acid, tetradecanol, the

acid catalyst, and toluene.

Esterification: The reaction mixture is heated to reflux (typically 110-140 °C). The water

produced during the esterification is removed azeotropically with toluene and collected in the

Dean-Stark trap. The reaction progress is monitored by measuring the amount of water

collected or by periodically taking samples and analyzing the acid value of the mixture. The

reaction is considered complete when the theoretical amount of water has been collected or

the acid value is below a target threshold.

Work-up:
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The reaction mixture is cooled to room temperature.

The catalyst is neutralized. If a soluble acid catalyst was used, the mixture is washed with

a 5% sodium bicarbonate solution, followed by water, until the aqueous layer is neutral. If

a solid catalyst was used, it is removed by filtration.

The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate.

The solvent (toluene) is removed under reduced pressure using a rotary evaporator.

Purification:

The crude product can be further purified by vacuum distillation to remove any unreacted

starting materials and byproducts.

For color removal, the product can be treated with activated carbon followed by filtration.

Synthesis Workflow Diagram

Esterification Work-up

Purification
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Caption: Workflow for the synthesis of ditetradecyl sebacate via Fischer esterification.

Potential Applications in Drug Development
Long-chain fatty acid esters are generally recognized for their biocompatibility and

biodegradability, making them suitable for various pharmaceutical applications. While specific

studies on ditetradecyl sebacate are lacking, its properties suggest potential uses in the

following areas:

Excipient in Formulations: Due to its high lipophilicity and waxy nature, it could serve as a

lipidic excipient in solid lipid nanoparticles (SLNs) or nanostructured lipid carriers (NLCs) for

the controlled release of hydrophobic drugs.[4][5]

Component of Topical Formulations: Its oily and hydrophobic characteristics make it a

potential component in ointments, creams, and transdermal patches, where it could act as a

penetration enhancer or as part of the vehicle matrix.

Biomaterial Scaffold Component: Polyesters based on sebacic acid, such as poly(glycerol

sebacate), have been extensively studied for tissue engineering applications.[6][7] While not

a polymer, ditetradecyl sebacate could be explored as a plasticizer or a hydrophobic

component in biodegradable polymer blends for medical devices and scaffolds.

Biological Relevance and Signaling Pathways
Fatty acids and their derivatives are integral to numerous biological processes, serving as

energy sources, structural components of cell membranes, and signaling molecules.[8][9]

Long-chain fatty acid esters can be metabolized in the body to release the constituent fatty

acids and alcohols, which can then enter various metabolic pathways.

While there is no direct evidence of ditetradecyl sebacate being involved in specific signaling

pathways, fatty acids in general are precursors to a wide range of signaling molecules (e.g.,

eicosanoids) and can modulate the activity of various receptors and enzymes. The general role

of lipids in cellular signaling provides a context for the potential biological interactions of

ditetradecyl sebacate and its metabolites.
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Caption: A generalized diagram of a lipid signaling pathway involving fatty acid metabolites.

Conclusion
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Ditetradecyl sebacate is a long-chain diester with significant potential in materials science and

pharmaceutical applications due to its hydrophobicity, biocompatibility, and biodegradability.

Although specific experimental data for this compound is not abundant, its properties and

behavior can be reliably inferred from related compounds. The synthetic route via Fischer

esterification is straightforward and scalable. Further research into the specific properties and

applications of ditetradecyl sebacate, particularly in the area of drug delivery and

biomaterials, is warranted. This guide provides a foundational understanding for researchers

and professionals interested in exploring the potential of this and similar long-chain fatty acid

esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15346147#ditetradecyl-sebacate-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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